Cas no 933-20-0 (dichloro-1,3,5-triazin-2-amine)

• Product Name: dichloro-1,3,5-triazin-2-amine
• CAS No: 933-20-0
• MF: C₃H₂Cl₂N₄
• MW: 164.980777263641
• MDL: MFCD00078331
• CID: 40318
• PubChem ID: 13615
• Update Time: 2025-10-29

dichloro-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-dichlorotriazine
• 2-Amino-4,6-dichloro-1,3,5-triazine
• 2-Amino-4,6-dichloro-s-triazine
• 4,6-Dichloro-1,3,5-triazin-2-amine
• 4,6-Dichloro-1,3,5-triazin-2-amine (ACI)
• s-Triazine, 2-amino-4,6-dichloro- (6CI, 7CI, 8CI)
• (4,6-Dichloro-[1,3,5]triazin-2-yl)amine
• 2,4-Dichloro-6-amino-1,3,5-triazine
• 2,4-Dichloro-6-amino-s-triazine
• 2,6-Dichloro-4-amino-s-triazine
• 4,6-Dichloro-2-amino-s-triazine
• 4,6-Dichloro-2-aminotriazine
• 4,6-Dichloro-s-triazin-2-amine
• 6-Amino-2,4-dichloro-1,3,5-triazine
• 6-Amino-2,4-dichloro-s-triazine
• Aminodichloro-s-triazine
• NSC 267458
• NSC 71988
• s-Dichloroaminotriazine
• dichloro-1,3,5-triazin-2-amine
• 4,6-Dichloro-[1,3,5]triazin-2-ylamine
• DS-11600
• AKOS005145931
• SCHEMBL79810
• CS-W008081
• J-514114
• SB40030
• T5S5IYO89G
• MFCD00078331
• 1189493-13-7
• s-Triazine,2-amino-4,6-dichloro-
• 4,6-Dichloro-1,3,5-trazin-2-amine
• NSC71988
• STK505600
• 1,3,5-Triazin-2-amine, 4,6-dichloro-
• BRN 0124266
• C3H2Cl2N4
• AI3-51037
• UNII-T5S5IYO89G
• s-Triazine,6-dichloro-
• 2-Amino-4,6-dichloro-s-triazin
• EN300-247097
• 1,5-Triazin-2-amine, 4,6-dichloro-
• 6-Amino-2,4-dichloro-[1,3,5]triazine
• A3095
• NSC-71988
• NSC267458
• DTXSID40239372
• p-Hydroxy Diazepam-13CD3
• BCP00519
• NSC-267458
• 4,6-Dichloro-1,3,5-triazin-2-ylamine #
• SY015988
• 933-20-0
• 2-Amino-4,6-dichloro-1,3,5-triazine, >=96%
• DTXCID60161863
• Q27289706
• s-Triazine, 2-amino-4,6-dichloro-
• 2-amino-4,6-dichloro-[1,3,5]triazine
• 5-26-08-00011 (Beilstein Handbook Reference)

• MDL： MFCD00078331
• Inchi： 1S/C3H2Cl2N4/c4-1-7-2(5)9-3(6)8-1/h(H2,6,7,8,9)
• InChI Key： MCLXKFUCPVGZEN-UHFFFAOYSA-N
• SMILES： ClC1N=C(N)N=C(Cl)N=1

Computed Properties

• Exact Mass: 163.96600
• Monoisotopic Mass: 163.965652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.731
• Melting Point: 239-242°C
• Boiling Point: 428.8 °C at 760 mmHg
• Flash Point: 213.1 °C
• Refractive Index: 1.73
• Stability/Shelf Life: Stable at RT
• PSA: 64.69000
• LogP: 1.34180

dichloro-1,3,5-triazin-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S23; S36/37/39
• RTECS：XY3177000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on dichloro-1,3,5-triazin-2-amine

Dichloro-1,3,5-Triazin-2-Amine (CAS No. 933-20-0): Properties, Applications, and Industry Insights

Dichloro-1,3,5-triazin-2-amine (CAS No. 933-20-0) is a specialized heterocyclic compound with significant applications in industrial chemistry. This white to off-white crystalline powder belongs to the triazine family, known for its versatile reactivity and stability under various conditions. With growing interest in sustainable chemical processes and specialty intermediates, this compound has gained attention across multiple sectors.

The molecular structure of dichloro-1,3,5-triazin-2-amine features a six-membered ring containing three nitrogen atoms and two chlorine substituents, contributing to its unique chemical behavior. Recent studies highlight its role in developing advanced material coatings and water treatment solutions, addressing current environmental concerns. The compound's selective reactivity makes it valuable for creating customized molecular architectures in pharmaceutical and agrochemical research.

In industrial applications, CAS 933-20-0 serves as a key intermediate for synthesizing various triazine derivatives. Manufacturers appreciate its balanced properties of stability and reactivity, which enable precise control in production processes. The global market for triazine-based chemicals is projected to grow at 5.8% CAGR through 2028, driven by demand from the polymer industry and specialty chemicals sector.

Researchers are exploring innovative uses of dichloro-1,3,5-triazin-2-amine in green chemistry applications, particularly in catalytic systems and biodegradable material development. Its potential in creating energy-efficient processes aligns with current sustainability trends in the chemical industry. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure product purity and consistency in commercial batches.

The compound's safety profile has been extensively studied, with proper handling procedures well-documented in industry guidelines. Storage recommendations typically include cool, dry conditions in well-sealed containers to maintain stability. As regulatory frameworks evolve, manufacturers of triazine compounds are adopting advanced process optimization techniques to meet increasingly stringent quality standards.

Emerging applications for dichloro-1,3,5-triazin-2-amine include its use in electronic materials and photoresist components, reflecting the compound's adaptability to high-tech industries. The development of custom synthesis services for this intermediate has created new opportunities for specialized chemical suppliers. Industry experts recommend consulting technical datasheets and conducting compatibility tests when formulating new systems containing this versatile compound.

Quality control measures for CAS 933-20-0 typically involve rigorous testing for chlorine content, melting point, and solubility characteristics. The compound's consistent performance has made it a reliable choice for manufacturers seeking stable intermediates with predictable reaction outcomes. Recent process innovations have focused on improving atom economy and reducing byproduct formation during its production.

With increasing emphasis on circular economy principles, the chemical industry is examining ways to recover and recycle triazine derivatives more effectively. This trend has spurred research into novel applications for dichloro-1,3,5-triazin-2-amine in waste valorization processes. The compound's molecular characteristics make it suitable for creating functional materials with tailored properties for specific industrial needs.

Supply chain considerations for dichloro-1,3,5-triazin-2-amine include maintaining consistent quality across batches and ensuring reliable logistics for temperature-sensitive shipments. The growing demand for high-purity intermediates in pharmaceutical applications has led to increased specifications for this compound. Technical collaborations between manufacturers and end-users are driving innovation in application development and process improvements.

Looking ahead, the versatility of dichloro-1,3,5-triazin-2-amine positions it as a compound of continuing interest in multiple chemical sectors. Ongoing research into its structure-activity relationships may reveal additional applications in materials science and specialty chemistry. As industry standards evolve, this compound's combination of chemical stability and functional versatility ensures its relevance in developing next-generation chemical solutions.